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Compound of Interest

Compound Name: D-Glucose-d2

Cat. No.: B1147146 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential guidance on

the personal protective equipment (PPE), operational procedures, and disposal plans for D-
Glucose-d2, a stable isotope-labeled compound used in metabolic research.

Quantitative Data Summary
While specific quantitative toxicological data for D-Glucose-d2 is not extensively available, its

safety profile is generally considered comparable to that of unlabeled D-Glucose.[1] The

substance is not classified as hazardous.[2] Key data points are summarized below:

Parameter Information Citation

Molecular Formula C₆H₁₀D₂O₆ [2][3]

Molecular Weight 182.17 g/mol [2][3]

Appearance Solid, powder [4][5]

Storage Temperature
Powder: -20°C for 3 years, 4°C

for 2 years
[2][3]

Oral LD50 (Rat) for D-Glucose 25,800 mg/kg [1][6]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial to minimize exposure and maintain the

integrity of experiments.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Verification: Confirm that the product is D-Glucose-d2 as ordered.

Storage: Store the container in a tightly sealed, cool, and well-ventilated area, away from

direct sunlight and strong oxidizing agents.[1][2] Recommended storage conditions are

-20°C for long-term storage (up to 3 years) or 4°C for shorter-term use (up to 2 years).[3]

Preparation and Handling
Engineering Controls: Work in a well-ventilated area, preferably within a fume hood, to avoid

the formation and inhalation of dust and aerosols.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[4]

Hand Protection: Use protective gloves.[4]

Body Protection: Wear impervious clothing or a lab coat.[4]

Respiratory Protection: If ventilation is inadequate, a suitable respirator should be used.[4]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[1]

In Case of Accidental Release
Containment: Prevent further leakage or spillage.[4]
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Cleanup: For solid spills, mechanically sweep or shovel the material into a suitable container

for disposal.[1] Avoid generating dust.[1]

Environmental Protection: Prevent the product from entering drains or water courses.[1][4]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure Citation

Ingestion

If swallowed, rinse the mouth

with water. Do NOT induce

vomiting. Call a poison center

or doctor if you feel unwell.

[2][4]

Skin Contact
Wash off with soap and plenty

of water.
[4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[2]

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

cardiopulmonary resuscitation

(CPR).

[2]

Disposal Plan
D-Glucose-d2 is labeled with stable, non-radioactive isotopes and should be disposed of as

non-hazardous chemical waste, unless mixed with other hazardous materials.[4]

Waste Segregation and Collection
Segregation: Keep D-Glucose-d2 waste separate from radioactive and general laboratory

trash.[4]
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Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical

waste.

Disposal Method
Vendor Disposal: Dispose of the waste through a licensed and approved chemical waste

disposal company.[4]

Environmental Precaution: Do NOT dispose of D-Glucose-d2 down the drain or in regular

trash to prevent release into the environment, as it can be harmful to aquatic life.[4]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps for the safe handling and disposal of D-
Glucose-d2.
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Workflow for Safe Handling and Disposal of D-Glucose-d2
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Caption: A flowchart outlining the safe handling and disposal workflow for D-Glucose-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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